Cas no 1190315-07-1 (5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1190315-07-1
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD12962802
• CID: 2194570
• PubChem ID: 53412956
• Update Time: 2025-10-29

5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-methoxy-7-azaindole
• 5-Chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine
• AKOS025149190
• MFCD12962802
• PS-16819
• DB-358934
• 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-6-methoxy-
• SY322074
• E77368
• SB14469
• 1190315-07-1
• CS-0431715
• 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD12962802
• Inchi： 1S/C8H7ClN2O/c1-12-8-6(9)4-5-2-3-10-7(5)11-8/h2-4H,1H3,(H,10,11)
• InChI Key： LPOXALJAFJSYRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C(=C1)C=CN2)OC

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9Ų

Additional information on 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine

Introduction to 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190315-07-1)

5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine, identified by its CAS number 1190315-07-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad biological activity and utility in drug development. The presence of both chloro and methoxy substituents on the pyrrolopyridine core introduces unique electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.

The 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine scaffold has been extensively explored in recent years due to its potential applications in the synthesis of bioactive molecules. Pyrrolopyridines are particularly interesting because they can mimic the binding pockets of various biological targets, including enzymes and receptors. The chloro group at the 5-position enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are crucial for derivatization. Meanwhile, the methoxy group at the 6-position provides a hydrophilic moiety that can influence solubility and metabolic stability.

In the context of modern drug discovery, 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine has been utilized as a key intermediate in the synthesis of novel therapeutic agents. For instance, researchers have leveraged this compound to develop inhibitors targeting kinases and other signaling proteins. The pyrrolopyridine core is frequently found in small-molecule drugs that modulate cellular processes by interacting with specific protein targets. The structural flexibility of this scaffold allows chemists to introduce diverse functional groups while maintaining biological activity.

Recent studies have highlighted the significance of 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine in the development of anticancer agents. Pyrrolopyridines have shown promise as kinase inhibitors due to their ability to bind to ATP-binding pockets in enzymes like Janus kinases (JAKs) and tyrosine kinases. The chloro and methoxy substituents play critical roles in optimizing binding affinity and selectivity. For example, a study published in *Bioorganic & Medicinal Chemistry* demonstrated that derivatives of 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine could inhibit JAK2 phosphorylation, a key event in signal transduction pathways associated with certain cancers.

The synthetic utility of 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine has also been explored in the preparation of more complex molecules. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce additional aromatic rings or heterocycles onto the pyrrolopyridine core. These modifications can enhance binding interactions with biological targets or improve pharmacokinetic properties. Additionally, functional group transformations such as reduction or oxidation have been used to generate analogs with distinct biological profiles.

Another area where 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine has found application is in the synthesis of antiviral compounds. The structural features of this scaffold allow it to interact with viral proteases and polymerases, making it a viable candidate for developing treatments against RNA viruses. Preliminary investigations have shown that certain derivatives exhibit inhibitory activity against viral replication in cell culture models. These findings underscore the potential of 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine as a building block for antiviral drug discovery.

The chemical properties of 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine also make it suitable for use in material science applications. For instance, its ability to form coordination complexes with metal ions has been exploited in the development of luminescent materials and catalysts. These complexes can be used in sensors or optoelectronic devices due to their unique photophysical properties. Furthermore, the heterocyclic nature of this compound contributes to its stability under various conditions, which is advantageous for industrial applications.

In conclusion, 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190315-07-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features enable diverse chemical modifications and biological evaluations, making it a valuable scaffold for drug development. Recent advancements in synthetic methodologies and biological assays continue to expand its utility across multiple therapeutic areas. As research progresses, further exploration of this compound is expected to yield novel insights into its applications and mechanisms of action.